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Introduction
Prostate cancer is a leading cause of cancer-related mortality in men. A significant subset of

prostate cancers, estimated at 40-70%, are characterized by genomic rearrangements

involving the E26 transformation-specific (ETS) family of transcription factors.[1] The most

common of these are fusions that lead to the overexpression of ERG (ETS-related gene) and

ETV1 (ETS variant 1).[2][3] These fusion proteins are critical drivers of the malignant

phenotype, promoting cell proliferation, migration, and invasion.[2][4] The high prevalence and

biological importance of these ETS fusions make them attractive therapeutic targets.[1]

YK-4-279 is a small molecule that was initially developed as an inhibitor of the EWS-FLI1

fusion protein in Ewing's sarcoma.[1] It functions by disrupting the interaction between the

oncogenic fusion protein and RNA Helicase A (RHA).[1][5] Given that FLI1, ERG, and ETV1

belong to the same class of ETS factors, sharing significant sequence homology, the activity of

YK-4-279 has been investigated in the context of ETS fusion-positive prostate cancer.[1][3]

This document provides a comprehensive overview of the preclinical research on YK-4-279 in

prostate cancer, detailing its mechanism of action, in vitro and in vivo efficacy, and potential for

combination therapies.
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Mechanism of Action
In Ewing's sarcoma, YK-4-279 directly binds to the EWS-FLI1 oncoprotein, blocking its

interaction with RHA and thereby inhibiting its transcriptional activity and inducing apoptosis.[1]

[6] In prostate cancer, while ERG does interact with RHA, YK-4-279 does not appear to block

this specific interaction.[1] The precise molecular mechanism in prostate cancer is still under

investigation, but it is hypothesized that YK-4-279 inhibits ERG and ETV1 function by

preventing other crucial protein-protein interactions.[1] This inhibition leads to the

downregulation of ETS target genes involved in extracellular matrix degradation and

metastasis, such as Matrix Metalloproteinases (MMPs).[1][2]

The (S)-enantiomer of YK-4-279 has been identified as the active component, demonstrating

greater potency in inhibiting EWS-FLI1 activity and cytotoxicity in sensitive cell lines compared

to the racemic mixture or the (R)-enantiomer.[3][4] This enantiospecificity is also observed in

prostate cancer cells.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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